Cas no 1177353-38-6 (3,5-dimethyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine)

3,5-dimethyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine structure

1177353-38-6 structure

Product Name:3,5-dimethyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine

CAS No:1177353-38-6

MF:C₁₄H₂₂N₆

MW:274.364681720734

MDL:MFCD12405277

CID:5167094

PubChem ID:45602147

Update Time:2023-11-24

3,5-dimethyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 3,5-Dimethyl-1-(1-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}ethyl)-1H-pyrazol-4-amine
- 3,5-dimethyl-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1H-pyrazol-4-amine
- STK510355
- 1H-Pyrazol-4-amine, 3,5-dimethyl-1-[1-(6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)ethyl]-
- 3,5-dimethyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine
- MDL： MFCD12405277
- Inchi： 1S/C14H22N6/c1-9-13(15)10(2)20(18-9)11(3)14-17-16-12-7-5-4-6-8-19(12)14/h11H,4-8,15H2,1-3H3
- InChI Key： GADWJGZYNFCJID-UHFFFAOYSA-N
- SMILES： N12C(CCCCC1)=NN=C2C(C)N1C(C)=C(C(C)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 338
XLogP3: 1
Topological Polar Surface Area: 74.6

3,5-dimethyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine Pricemore >>

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Enamine	EN300-232236-0.05g	3,5-dimethyl-1-(1-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}ethyl)-1H-pyrazol-4-amine	1177353-38-6	95%	0.05g	$744.0	2024-06-20
Enamine	EN300-232236-0.1g	3,5-dimethyl-1-(1-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}ethyl)-1H-pyrazol-4-amine	1177353-38-6	95%	0.1g	$779.0	2024-06-20
Enamine	EN300-232236-0.25g	3,5-dimethyl-1-(1-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}ethyl)-1H-pyrazol-4-amine	1177353-38-6	95%	0.25g	$814.0	2024-06-20
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Enamine	EN300-232236-1.0g	3,5-dimethyl-1-(1-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}ethyl)-1H-pyrazol-4-amine	1177353-38-6	95%	1.0g	$884.0	2024-06-20
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01038862-1g	3,5-Dimethyl-1-(1-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}ethyl)-1H-pyrazol-4-amine	1177353-38-6	95%	1g	￥4403.0	2023-04-05
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